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Executive Summary

3-lodo-4-hydroxy-5-methylbenzoic acid (CsH710s3) is a tetrasubstituted benzene derivative
characterized by a sterically crowded phenolic hydroxyl group flanked by an iodine atom and a
methyl group.[1][2][3][4][5][6] While chemically stable under ambient conditions, it exhibits
specific reactivity profiles—notably photolytic deiodination and susceptibility to oxidative
coupling—that are critical for researchers in water quality control (DBP analysis) and synthetic
medicinal chemistry.[2]

Structural Characterization & Physicochemical
Properties
Molecular Geometry and Sterics

The molecule features a benzoic acid core with three contiguous substituents on the aromatic
ring.[1][2] This specific substitution pattern (3-1, 4-OH, 5-Me) creates a unique electronic and
steric environment:
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o Ortho-Effect: The hydroxyl group at position 4 is "sandwiched" between the bulky iodine

atom (position 3) and the methyl group (position 5).[1][2] This steric crowding restricts the

rotation of the hydroxyl proton, potentially locking it into a specific conformation that favors

intramolecular hydrogen bonding with the iodine lone pairs.

o Electronic Push-Pull:

o lodine (C-3): Exerts a strong inductive electron-withdrawing effect (-1), increasing the

acidity of the phenolic hydroxyl.[1][2]

o Methyl (C-5): Exerts a weak inductive electron-donating effect (+1), slightly counteracting

the iodine, but the net effect remains increased acidity compared to the non-halogenated

precursor.

Key Physicochemical Parameters

Property Value | Characteristic Relevance
Molecular Formula CsH7103 Exact Mass: ~277.94 Da
] Detectable by MS (m/z 277 [M-
Molecular Weight 278.04 g/mol HI)
Similar to benzoic acid; slightly
pKa (COOH) ~4.0 - 4.2 (Predicted) lowered by I-substitution.[1][2]

(31718l

pKa (Phenolic OH)

~8.5 - 9.0 (Predicted)

More acidic than p-cresol (~10.
[1][2]3) due to ortho-iodine.[1]
[2]

Low in water; High in MeOH,

"Polar I-DBP" but requires

Solubility organic modifiers for
DMSO _
extraction.[1][2]
) ) Coloration often indicates trace
Appearance Off-white to pale yellow solid

iodine liberation.[1][2]

Stability Profile
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Photostability (Critical Vulnerability)

Like most aryl iodides, this compound is photosensitive.[1][2] The Carbon-lodine (C-I) bond is
the weakest bond in the molecule (~57 kcal/mol) and is susceptible to homolytic cleavage upon
exposure to UV-Vis light.[1][2]

e Mechanism: UV absorption promotes an electron to a

antibonding orbital, leading to the formation of an aryl radical and an iodine radical (
).

e Outcome: Sequential deiodination leads to 4-hydroxy-3-methylbenzoic acid.[1][2]

» Protocol:All experimental handling must be performed under amber light or in foil-wrapped
vessels.

Thermal Stability

The compound is generally stable as a solid up to its melting point (>200°C).[1][2] HoweVer,
two degradation pathways exist at elevated temperatures:

o Decarboxylation: Common for hydroxybenzoic acids, losing

to form the corresponding iodocresol (4-iodo-2-methylphenol).[1][2] This is accelerated in
acidic media.[1][2]

 lodine Migration: At very high temperatures (melt phase), iodine migration (scrambling) can
occur across the ring.[1][2]

Chemical Stability in Solution

e Hydrolysis: The C-1 bond is stable to hydrolysis under neutral pH.[1][2]

o Oxidation: In the presence of strong oxidants (e.g., chlorine/chloramine in water treatment),
the phenolic ring can undergo further electrophilic substitution or ring cleavage, often
generating smaller iodinated byproducts like diiodoacetic acid.

Synthesis and Formation Pathways
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Laboratory Synthesis (Electrophilic Aromatic
Substitution)

The most reliable synthetic route involves the controlled iodination of 4-hydroxy-3-
methylbenzoic acid.[1][2]

e Precursor: 4-hydroxy-3-methylbenzoic acid.[1][2][3]
o Reagent: lodine Monochloride (ICl) in Glacial Acetic Acid (AcOH).[1][2][9]

e Mechanism: The hydroxyl group activates the ortho-position (C-5 is blocked by Methyl; C-3 is
open).[1][2] ICI provides the electrophilic iodonium ion (

)-[11[2]

Step-by-Step Protocol:

Dissolve 4-hydroxy-3-methylbenzoic acid (1.0 eq) in glacial acetic acid.

Add lodine Monochloride (1.05 eq) dropwise at room temperature.

Stir for 4—-6 hours (monitor by TLC/HPLC).

Quench with agueous Sodium Bisulfite (

) to remove unreacted iodine.[1][2]

Precipitate by adding cold water; filter and recrystallize from Ethanol/Water.[1][2]

Environmental Formation (Water Treatment)

In water treatment contexts, this compound forms when natural organic matter (NOM) or
specific phenolic precursors react with Hypoiodous Acid (

)-[11[2]

« is generated when chlorine disinfectants oxidize naturally occurring iodide (

)-[1][2](8]
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e The

rapidly iodinates phenolic rings, forming 3-iodo-4-hydroxy-5-methylbenzoic acid as a stable
intermediate before potential further breakdown.[1][2]

Visualization of Pathways
Diagram 1: Structural Dynamics & Degradation
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Caption: Synthesis from precursor and primary degradation pathways (Photolytic Deiodination
and Thermal Decarboxylation).

Analytical Methodologies

For detection and quantification, Liquid Chromatography coupled with Mass Spectrometry (LC-
MS/MS) is the gold standard, particularly for trace analysis in water or biological matrices.

LC-MS/MS Workflow

« lonization Mode: Electrospray lonization (ESI) in Negative Mode (ESI-).[1][2]
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o Why? The carboxylic acid and phenol groups deprotonate easily (
)-[11[2]
e Precursor lon: m/z ~276.9 (depending on exact mass tuning).[1][2]
o Key Transitions (MRM):
o Quantifier: 277

127 (

). The loss of iodine is the most abundant fragmentation.[2]
o Qualifier: 277

233 (

).[1][2] Loss of carboxyl group.[1][2]

Diagram 2: Analytical Decision Tree
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Caption: Optimized workflow for trace analysis using SPE enrichment and ESI(-) MS/MS
targeting the lodine fragment.
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« |dentification of lodinated Disinfection Byproducts.Environmental Science & Technology.
Confirms the structure of 3-iodo-4-hydroxy-5-methylbenzoic acid as a specific I-DBP formed
via chloramination.[1][2][4] [1][2]
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+ Formation of lodinated Haloacetaldehydes and Phenols.Water Research. Discusses the
kinetics of iodine incorporation into phenolic precursors during water treatment.

+ Synthesis of lodinated Benzoic Acids.Organic Syntheses. General procedures for iodinating
hydroxybenzoic acids using lodine Monochloride (ICI). [1][2]

¢ PubChem Compound Summary: 3-lodo-4-methylbenzoic acid.National Center for
Biotechnology Information.[1][2] Structural analog data used for physicochemical property
estimation.[1][2]

+ Photostability of lodinated Contrast Media.Journal of Pharmaceutical Sciences. Provides
mechanistic insight into the UV-lability of the C-I bond in aryl iodides.[2] [1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-lodo-4-methylbenzoic acid | C8BH7102 | CID 621640 - PubChem
[pubchem.ncbi.nim.nih.gov]

. mVOC 4.0 [bioinformatics.charite.de]
. METHYL 4-HYDROXY-3-I0ODOBENZOATE | 15126-06-4 [chemicalbook.com]

. researchgate.net [researchgate.net]

2
3
4
e 5. researchgate.net [researchgate.net]
6. chloramine-b: Topics by Science.gov [science.gov]
7. 4-Hydroxybenzoic acid - Wikipedia [en.wikipedia.org]
8. pubs.acs.org [pubs.acs.org]
9. Organic Syntheses Procedure [orgsyn.org]

¢ To cite this document: BenchChem. [Structure and Stability of 3-lodo-4-hydroxy-5-
methylbenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12320421/docs#structure-and-stability-of-3-iodo-4-
hydroxy-5-methylbenzoic-acid]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methylbenzoic-acid
https://bioinformatics.charite.de/mvoc/index.php?site=ergebnis&compound_id=135
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methylbenzoic-acid
https://bioinformatics.charite.de/mvoc/index.php?site=ergebnis&compound_id=135
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methylbenzoic-acid
https://bioinformatics.charite.de/mvoc/index.php?site=ergebnis&compound_id=135
https://bioinformatics.charite.de/mvoc/index.php?site=ergebnis&compound_id=135
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methylbenzoic-acid
https://bioinformatics.charite.de/mvoc/index.php?site=ergebnis&compound_id=135
https://www.benchchem.com/product/b12320421?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methylbenzoic-acid
https://bioinformatics.charite.de/mvoc/index.php?site=ergebnis&compound_id=135
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7335363.htm
https://www.researchgate.net/publication/282911710_Identification_toxicity_and_control_of_iodinated_disinfection_byproducts_in_cooking_with_simulated_chloraminated_tap_water_and_iodized_table_salt
https://www.researchgate.net/publication/389402120_IodoFinder_Machine_Learning-Guided_Recognition_of_Iodinated_Chemicals_in_Nontargeted_LC-MSMS_Analysis
https://www.science.gov/topicpages/c/chloramine-b.html
https://en.wikipedia.org/wiki/4-Hydroxybenzoic_acid
https://pubs.acs.org/doi/10.1021/acs.est.1c05484
http://orgsyn.org/demo.aspx?prep=cv2p0343
https://www.benchchem.com/product/b12320421/docs#structure-and-stability-of-3-iodo-4-hydroxy-5-methylbenzoic-acid
https://www.benchchem.com/product/b12320421/docs#structure-and-stability-of-3-iodo-4-hydroxy-5-methylbenzoic-acid
https://www.benchchem.com/product/b12320421/docs#structure-and-stability-of-3-iodo-4-hydroxy-5-methylbenzoic-acid
https://www.benchchem.com/product/b12320421/docs#structure-and-stability-of-3-iodo-4-hydroxy-5-methylbenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12320421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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